2,4-Dichlorobenzoic acid

Description

2,4-Dichlorobenzoic acid is a chlorobenzoic acid with chlorine atoms at the 2 and 4 positions . It appears as a white to slightly yellowish powder . It is a di-halogenated benzoic acid derivative . 2,4-Dichlorobenzoic acid has a melting point between 157-160 °C and a boiling point of 200 °C . It is soluble in ethanol, water, alcohol, ether, and acetone .

This chemical is used as a reagent in the synthesis of various compounds, including pyrimido[2′,1′:2,3]thiazolo[4,5-b]quinoxaline derivatives and 1-(substituted)-1,4-dihydro-6-nitro-4-oxo-7-(sub-secondary amino)-quinoline-3-carboxylic acids . It is also an intermediate in the synthesis of spirodiclofen, a tetronic acid acaricide fungicide used to control red mites . 2,4-Dichlorobenzoic acid is obtained by liquid-phase oxidation of 2,4-dichlorotoluene using a catalyst containing cobalt, manganese, and bromine . Carboxylic acids like 2,4-Dichlorobenzoic acid donate hydrogen ions and react with organic and inorganic bases in neutralization reactions .

Similar compounds include other isomers of dichlorobenzoic acid . Another related chemical is fluorobenzoic acid, which can be prepared using 2,4-dichlorobenzoic acid as a starting material .

• CAS No.: 50-84-0
• Product Name: 2,4-Dichlorobenzoic acid
• Molecular Formula: C7H4Cl2O2
• Molecular Weight: 191.01 g/mol
• IUPAC Name: 2,4-dichlorobenzoic acid
• Standard InChI: InChI=1S/C7H4Cl2O2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11)
• Standard InChIKey: ATCRIUVQKHMXSH-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)Cl)C(=O)O
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(=O)O
• Appearance: White Powder or Crystals
• Purity: > 95%
• Synonyms: 2,4-Dichlorobenzoic Acid; Benzoic acid, 2,4-dichloro-; NSC 578; 2,4-DCBA
• Reference: Wright, Anthony D.; Papendorf, Olaf; Koenig, Gabriele M.; Ambigol C and 2,4-dichlorobenzoic acid, natural products produced by the terrestrial cyanobacterium Fischerella ambigua, Journal of Natural Products, 683, 459-461. DOI:10.1021/np049640w PMID:15787461
• PubChem Compound: 5787
• Last Modified: Aug 15 2023